Cas no 338399-01-2 (5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate)

• Product name: 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate
• CAS No: 338399-01-2
• CID: 4646931

5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-2-(3-PYRIDINYL)-1,3-THIAZOL-4-YL 3-(TRIFLUOROMETHYL)BENZENECARBOXYLATE
• 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate

Additional information on 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate

Comprehensive Overview of 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate (CAS No. 338399-01-2)

The compound 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate (CAS No. 338399-01-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a thiazole ring, a pyridine moiety, and a trifluoromethylbenzoate group, make it a valuable building block for researchers exploring novel applications in drug discovery and advanced materials. This article delves into the properties, synthesis, and potential applications of this compound, while also addressing common queries and trending topics in the scientific community.

One of the most frequently asked questions about 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate revolves around its synthetic pathways. The compound is typically synthesized through multi-step organic reactions, involving the condensation of 3-(trifluoromethyl)benzoic acid with 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-ol. Researchers often optimize these reactions to improve yield and purity, as the compound's efficacy in downstream applications heavily depends on its structural integrity. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthesis methods for such complex molecules.

In the realm of medicinal chemistry, 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate has shown promise as a pharmacophore in the design of bioactive molecules. Its thiazole and pyridine rings are known to interact with various biological targets, making it a candidate for developing kinase inhibitors or antimicrobial agents. The trifluoromethyl group further enhances its metabolic stability and lipophilicity, which are critical factors in drug design. Current research trends focus on leveraging this compound's scaffold to address unmet medical needs, such as drug-resistant infections and chronic inflammatory diseases.

Beyond pharmaceuticals, 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate has potential applications in material science. Its aromatic and heterocyclic components contribute to unique electronic properties, making it a candidate for organic semiconductors or light-emitting diodes (OLEDs). With the growing demand for sustainable materials, researchers are exploring how such compounds can be integrated into next-generation technologies. The compound's stability under various conditions also makes it suitable for coatings and adhesives in high-performance applications.

From an analytical chemistry perspective, characterizing 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural identity, which is crucial for reproducibility in research. The rise of AI-driven drug discovery has further highlighted the importance of accurate compound characterization, as machine learning models rely on high-quality data to predict molecular behavior.

In conclusion, 5-methyl-2-(pyridin-3-yl)-1,3-thiazol-4-yl 3-(trifluoromethyl)benzoate (CAS No. 338399-01-2) represents a versatile and scientifically significant compound with broad applications across multiple disciplines. Its synthesis, biological activity, and material properties continue to inspire innovative research, aligning with contemporary trends such as green chemistry, precision medicine, and advanced materials. As scientific inquiry evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.